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Compound of Interest

Compound Name: Meso-2,5-dibromoadipic acid

Cat. No.: B15350965

An In-depth Technical Guide to meso-2,5-
dibromoadipic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of meso-2,5-dibromoadipic acid, a
halogenated dicarboxylic acid with significant applications in organic synthesis. This document
outlines its chemical and physical properties, provides a detailed experimental protocol for its
synthesis, and explores its current and potential applications in various research and
development fields.

Chemical and Physical Properties

Meso-2,5-dibromoadipic acid is a specialty chemical valued for its role as a versatile building
block in the synthesis of more complex molecules.[1] Its chemical structure, featuring two
bromine atoms and two carboxylic acid groups, allows for a variety of chemical transformations.

[1][2]

Table 1: Chemical and Physical Properties of meso-2,5-dibromoadipic Acid
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Property

Value

CAS Number

3425-65-8[3]

Molecular Formula

CeHsBr204[1][4]

Molecular Weight 303.93 g/mol [1]

IUPAC Name (2R,5S)-2,5-dibromohexanedioic acid
Synonyms meso-2,5-Dibromoadipic acid
Appearance White crystalline solid[1]

Boiling Point 395.4 £ 42.0 °C (at 760 mmHQg)[1]
Density 2.1+0.1 g/cm3[1]

Flash Point 192.9 + 27.9 °C[1]

Experimental Protocol: Synthesis of meso-2,5-

dihaloadipates

The following is a detailed experimental protocol for the preparation of meso-2,5-

dihaloadipates, which can be adapted for meso-2,5-dibromoadipic acid. This process

involves the bromination of adipoyl chloride followed by esterification.

Materials:

« Adipoy! chloride (98%)

e Liquid bromine

e 2B ethanol

o Two-liter three-neck round-bottom flask

o Paddle stirrer

e Thermometer
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e Sun lamp

 Ice water bath

Procedure:

e Bromination of Adipoyl Chloride:
o Charge a two-liter flask with 200 g (1.093 mole) of 98% adipoyl chloride.
o Heat the stirred oil to 75°-85° C using a sun lamp.

o Once the temperature is stable, add 374.3 g (2.342 mole) of liquid bromine dropwise over
five hours and fifteen minutes.

o Maintain the reaction at 75°-85° C for an additional hour and forty-five minutes after the
addition is complete.

o Monitor the reaction's completeness using thin-layer chromatography. If the reaction is
incomplete, add an additional 78 g (0.488 mole) of bromine over 45 minutes, followed by
30 minutes of heating at 75° C to 85° C.

o The resulting crude dibromo adipoyl chloride can be used in the next step without further
purification.

o Esterification:

o Equip a two-liter three-neck round-bottom flask with a paddle stirrer and a thermometer,
and immerse it in an ice water bath.

o Charge the flask with 650 ml of 2B ethanol.

o Add the crude dibromo adipoyl chloride (1.093 mole) to the stirred 2B ethanol, ensuring
the internal temperature does not exceed 25° C. This addition should take approximately
forty-five minutes.

o Stir the resulting suspension at room temperature for sixteen hours, then at 5° C for thirty
minutes.
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o Filter the suspension and reslurry the moist cake briefly in 250 ml of fresh 2B ethanol at
10°-15° C.

¢ |solation and Purification:

o Filter the reslurried product and dry the first crop at 30° C in a vacuum oven. This should

yield a white crystalline solid.
o Combine all the ethanol mother liquors and reduce the volume to 600 ml.
o Allow the solution to stand for three days at room temperature to precipitate more crystals.
o Stir this mixture for one hour at 5°-10° C, then filter.

o Wash the moist cake with 150 ml of 2B ethanol at 5°-10° C, then filter and dry at 30° C in a
vacuum oven to obtain the second crop of the product.
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Caption: Synthesis workflow for meso-2,5-dihaloadipates.
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Applications in Organic Synthesis

Meso-2,5-dibromoadipic acid is a valuable intermediate in various organic synthesis
pathways due to its bifunctional nature.

o Polymer Chemistry: It can serve as a bifunctional initiator in atom transfer radical
polymerization (ATRP), which is a method for producing polymers with well-controlled
molecular weight distributions.

e Precursor to Muconic Acid: This compound is a precursor in the synthesis of muconic acid.
Muconic acid is a known metabolite found in the urine of individuals with prolonged exposure
to benzene, making its synthesis relevant for toxicological studies.

o Synthesis of Heterocycles: The esterified derivatives of meso-2,5-dihaloadipates are
particularly useful as intermediates in the synthesis of various heterocyclic compounds, such
as disubstituted pyrrolidines and diazabicyclooctanes.
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Caption: Applications of meso-2,5-dibromoadipic acid.

Biological Significance and Drug Development
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While meso-2,5-dibromoadipic acid is a versatile building block in organic chemistry, there is
limited publicly available information regarding its direct biological activity or its specific roles in
signaling pathways. Its utility in drug development is primarily as an intermediate for the
synthesis of more complex, biologically active molecules, such as heterocyclic compounds.
Further research is required to elucidate any intrinsic pharmacological properties of meso-2,5-
dibromoadipic acid itself.

Disclaimer: This document is intended for informational purposes for a technical audience. The
experimental protocols described should be carried out by qualified professionals in a properly
equipped laboratory setting, with all appropriate safety precautions in place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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